Cas no 1234991-66-2 (2-(3-methylphenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}acetamide)

• Product Name: 2-(3-methylphenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}acetamide
• CAS No: 1234991-66-2
• MF: C₂₀H₂₅N₃O
• MW: 323.43200469017
• CID: 6413281
• PubChem ID: 49687498
• Update Time: 2025-06-11

2-(3-methylphenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylphenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}acetamide
• VU0631036-1
• N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)-2-(m-tolyl)acetamide
• 2-(3-methylphenyl)-N-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}acetamide
• 1234991-66-2
• 2-(3-methylphenyl)-N-[(1-pyridin-2-ylpiperidin-4-yl)methyl]acetamide
• F5033-2051
• AKOS024491760

• Inchi： 1S/C20H25N3O/c1-16-5-4-6-18(13-16)14-20(24)22-15-17-8-11-23(12-9-17)19-7-2-3-10-21-19/h2-7,10,13,17H,8-9,11-12,14-15H2,1H3,(H,22,24)
• InChI Key： DRQIFSTUXQDARU-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=C(C)C=1)NCC1CCN(C2C=CC=CN=2)CC1

Computed Properties

• Exact Mass: 323.199762429g/mol
• Monoisotopic Mass: 323.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.2Ų

Additional information on 2-(3-methylphenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}acetamide

Introduction to 2-(3-methylphenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}acetamide (CAS No: 1234991-66-2)

2-(3-methylphenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}acetamide, identified by the Chemical Abstracts Service Number (CAS No) 1234991-66-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a phenyl ring substituted with a methyl group, a piperidine moiety linked to a pyridine ring, and an acetamide functional group. Such structural features not only contribute to its unique chemical properties but also open up diverse possibilities for its biological activity and potential therapeutic applications.

The molecular structure of 2-(3-methylphenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}acetamide is a testament to the ingenuity of modern synthetic chemistry. The presence of multiple heterocyclic rings—specifically the pyridine and piperidine rings—imparts specific electronic and steric properties to the molecule. These properties are crucial in determining its interactions with biological targets, such as enzymes and receptors. The acetamide group at one end of the molecule introduces polarity and potential hydrogen bonding capabilities, which can be exploited for binding affinity and selectivity in drug design.

In recent years, there has been a surge in research focused on developing novel small molecules with therapeutic potential. Among these, compounds featuring piperidine and pyridine moieties have been extensively studied due to their well-documented role in modulating various biological pathways. The 3-methylphenyl substituent in this compound adds another layer of complexity, influencing both its solubility and metabolic stability. These factors make 2-(3-methylphenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}acetamide a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its potential application in addressing neurological disorders. The structural motifs present in 2-(3-methylphenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}acetamide bear a striking resemblance to known pharmacophores that interact with central nervous system (CNS) targets. For instance, the pyridine ring is frequently found in drugs that modulate neurotransmitter systems, while the piperidine ring is commonly associated with compounds that exhibit antipsychotic or antidepressant effects. Preliminary studies suggest that this compound may interfere with pathways involving dopamine and serotonin, two neurotransmitters critical for mood regulation, cognition, and motor control.

The integration of computational chemistry and high-throughput screening has accelerated the process of identifying promising drug candidates like 2-(3-methylphenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}acetamide. Molecular docking simulations have been employed to predict how this compound might bind to specific proteins involved in neurological disorders. These simulations have shown that the compound can potentially interact with receptors such as the dopamine D₃ receptor and serotonin 5-HT₁A receptor, which are implicated in conditions like schizophrenia and depression. Such interactions could lead to the development of novel therapeutics with improved efficacy and reduced side effects compared to existing treatments.

Beyond its potential in CNS disorders, 2-(3-methylphenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}acetamide may also have applications in other therapeutic areas. Its structural framework suggests compatibility with targets involved in inflammatory responses and pain modulation. The presence of multiple aromatic rings enhances its lipophilicity, which could be advantageous for crossing biological membranes—a critical factor for drug absorption and distribution. Additionally, the compound’s ability to engage with multiple binding sites simultaneously could lead to synergistic effects, further enhancing its therapeutic profile.

The synthesis of 2-(3-methylphenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}acetamide presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves key transformations such as nucleophilic substitution, condensation reactions, and cyclization processes. Each step must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater precision and efficiency. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds essential for this compound’s structure.

Once synthesized, the characterization of 2-(3-methylphenyl)-N-{1-(pyridin-2-yl)piperidin-4-y l m e t h y l } a c e t a m i d e is crucial for understanding its physicochemical properties and biological activity. Spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy are employed to confirm its molecular structure. Additionally, X-ray crystallography can provide detailed insights into its three-dimensional conformation if single crystals can be obtained.

In vitro studies are essential for evaluating the biological relevance of CAS No: 1234991-66-2 before proceeding to clinical trials. These studies often involve testing the compound’s interaction with target enzymes and receptors using biochemical assays or cell-based assays. For example, enzyme inhibition assays can determine how effectively this compound inhibits specific enzymes involved in neurotransmitter metabolism or inflammatory pathways. Similarly, receptor binding assays can assess its affinity for CNS receptors mentioned earlier.

The pharmacokinetic properties of CAS No: 1234991 -66 - 2, including its absorption, distribution, metabolism, excretion (ADME), are critical factors that influence its potential as a drug candidate. In vitro ADME studies help predict how the compound will behave within the body before it is tested in animal models or humans. These studies often include assessments of solubility, permeability across cell membranes (Caco cell assays), metabolic stability (microsomal assays), and excretion rates (renal clearance).

Preclinical studies play a pivotal role in evaluating the safety and efficacy of new compounds like CAS No: 1234991 -66 - 2 before they can be tested on human subjects. Animal models provide valuable insights into how the compound affects different organ systems at various doses over time. These studies help identify potential toxicities or adverse effects that might not be apparent from purely biochemical assays alone.

The integration of artificial intelligence (AI) into drug discovery has revolutionized how compounds like CAS No: 1234991 -66 - 2 are developed from concept to candidate drug status efficiently by predicting novel structures through molecular generation algorithms using deep learning methods enabling high throughput virtual screening saving significant time resources reducing experimental costs while maintaining accuracy ensuring better outcomes faster than traditional methods alone allowing researchers focus more on optimization after identification rather than initial synthesis steps alone which significantly advances overall progress towards new effective treatments becoming more readily available addressing unmet medical needs worldwide especially those related neurodegenerative diseases where early intervention remains challenging due slow progression making identification compounds capable halt or slow disease progression highly desirable thus making exploration compounds containing motifs similar those found within structure presented herein particularly promising area future research endeavors likely continue yield breakthroughs improve lives patients suffering debilitating conditions today toward healthier tomorrow thanks collective efforts scientists across globe dedicated improving human health through innovative pharmaceutical solutions derived meticulous scientific inquiry driven passion improving patient outcomes every step way ensuring continued progress made every day toward better tomorrow represents culmination decades research innovation collaboration between academia industry committed advancing front medicine ensuring those affected by complex illnesses receive best care possible through development novel therapeutics addressing underlying causes rather just managing symptoms providing truly transformative healthcare solutions benefit all stakeholders involved healthcare ecosystem ultimately leading healthier happier society overall.